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Compound of Interest

Compound Name: SU5214

Cat. No.: B1681160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SU5214 is a synthetic molecule that functions as a potent inhibitor of the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR2), also known as Kinase Insert Domain Receptor (KDR) or

Fetal Liver Kinase 1 (Flk-1), with an IC₅₀ of 14.8 µM. It also exhibits inhibitory activity against

the Epidermal Growth Factor Receptor (EGFR) with an IC₅₀ of 36.7 µM. Due to its role in

modulating tyrosine kinase signal transduction, SU5214 is a valuable tool in studying

angiogenesis and related cellular processes.[1] Proper preparation and storage of SU5214
stock solutions are crucial for obtaining reliable and reproducible experimental results. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing SU5214 stock solutions due to its

high solubilizing capacity for many organic compounds. This document provides a detailed

protocol for the preparation, storage, and handling of SU5214 stock solutions in DMSO.
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Property Value

Molecular Formula C₁₅H₁₃NO₂

Molecular Weight 251.28 g/mol

Appearance Solid powder

CAS Number 220036-08-8

Table 2: Solubility of SU5214 in DMSO
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Source Reported Solubility
Molar
Concentration

Notes

Source 1 2.51 mg/mL[1] 9.99 mM

Sonication is

recommended to aid

dissolution.[1]

Source 2 50 mg/mL 198.98 mM

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.

Note: The significant

discrepancy in

reported solubility may

be due to differences

in the purity of the

compound, the quality

and water content of

the DMSO used, and

the methods

employed for

dissolution (e.g.,

temperature,

sonication).

Researchers should

start with the lower

concentration and

carefully observe

solubility.

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years
Protect from light and

moisture.

DMSO Stock Solution -20°C or -80°C
Up to 6 months at

-20°C, longer at -80°C

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Materials

SU5214 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM SU5214 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution. Calculations can be

adjusted for different desired concentrations.

1. Calculation of Required Mass: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1681160?utm_src=pdf-body
https://www.benchchem.com/product/b1681160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass (mg) = 0.010 mol/L x 0.001 L x 251.28 g/mol x 1000 mg/g

Mass (mg) = 2.5128 mg

2. Weighing SU5214:

Wear appropriate PPE.[2]

Tare a sterile, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 2.51 mg of SU5214 powder into the tube. Record the

exact weight.

3. Adding DMSO:

Based on the actual weight of SU5214, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 251.28 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (µL/L)

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the tube

containing the SU5214 powder. It is crucial to use fresh, high-quality DMSO as it is

hygroscopic and absorbed moisture can affect solubility.

4. Dissolution:

Securely cap the tube.

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles. If particles remain, sonicate the

tube for 5-10 minutes in a water bath sonicator. Gentle warming (up to 37°C) can also aid

dissolution, but care should be taken to avoid degradation of the compound.

5. Storage and Handling:

Once the SU5214 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, light-protected (amber) microcentrifuge tubes. This is critical to avoid
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repeated freeze-thaw cycles which can degrade the compound.

Clearly label the aliquots with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -20°C or -80°C.

6. Preparation of Working Solutions:

When preparing working solutions for cell-based assays, it is recommended to perform serial

dilutions of the DMSO stock in DMSO first, before adding the final diluted solution to the

aqueous medium. This helps to prevent precipitation of the compound.

The final concentration of DMSO in cell culture media should typically be kept below 0.5%

(v/v) to avoid solvent-induced cytotoxicity. Always include a vehicle control (media with the

same final concentration of DMSO) in your experiments.
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Experimental Workflow for SU5214 Stock Solution Preparation

Preparation

Dissolution Methods Storage & Use

1. Weigh SU5214 Powder

2. Add Anhydrous DMSO

3. Dissolve

Vortex Sonicate (Optional) Warm (Optional) 4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Prepare Working Solution
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Caption: Workflow for preparing SU5214 stock solution.
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Simplified VEGFR2 Signaling Pathway and SU5214 Inhibition
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Caption: SU5214 inhibits VEGFR2 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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